Cas no 1659-93-4 (6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol)
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 5H-BENZOCYCLOHEPTEN-2-OL, 6,7,8,9-TETRAHYDRO-
- 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol
-
- Inchi: 1S/C11H14O/c12-11-7-6-9-4-2-1-3-5-10(9)8-11/h6-8,12H,1-5H2
- InChI Key: NLTRUPDJDOOHGC-UHFFFAOYSA-N
- SMILES: C12=CC=C(O)C=C1CCCCC2
Computed Properties
- Exact Mass: 162.104465066g/mol
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 20.2Ų
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6478881-0.05g |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol |
1659-93-4 | 95% | 0.05g |
$541.0 | 2023-07-10 | |
| Enamine | EN300-6478881-0.1g |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol |
1659-93-4 | 95% | 0.1g |
$706.0 | 2023-07-10 | |
| Enamine | EN300-6478881-0.25g |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol |
1659-93-4 | 95% | 0.25g |
$1008.0 | 2023-07-10 | |
| Enamine | EN300-6478881-0.5g |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol |
1659-93-4 | 95% | 0.5g |
$1587.0 | 2023-07-10 | |
| Enamine | EN300-6478881-1.0g |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol |
1659-93-4 | 95% | 1.0g |
$2035.0 | 2023-07-10 | |
| Enamine | EN300-6478881-2.5g |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol |
1659-93-4 | 95% | 2.5g |
$3988.0 | 2023-07-10 | |
| Enamine | EN300-6478881-5.0g |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol |
1659-93-4 | 95% | 5.0g |
$5900.0 | 2023-07-10 | |
| Enamine | EN300-6478881-10.0g |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol |
1659-93-4 | 95% | 10.0g |
$8749.0 | 2023-07-10 | |
| 1PlusChem | 1P01EN1R-50mg |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol |
1659-93-4 | 95% | 50mg |
$731.00 | 2024-06-19 | |
| 1PlusChem | 1P01EN1R-100mg |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol |
1659-93-4 | 95% | 100mg |
$935.00 | 2024-06-19 |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol
Introduction to 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol (CAS No. 1659-93-4)
6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol, also known by its CAS number 1659-93-4, is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of benzocycloheptenes and is characterized by its seven-membered ring fused with a benzene ring, along with a hydroxyl group at the 2-position. The structure of 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol makes it an interesting candidate for various applications, including pharmaceuticals and materials science.
The chemical formula of 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol is C13H14O, and it has a molecular weight of approximately 186.24 g/mol. The compound is a colorless or white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dichloromethane. Its melting point is around 100°C, and it exhibits moderate stability under standard laboratory conditions.
In recent years, the study of 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol has expanded beyond its basic chemical properties to include its biological activities. One of the most notable areas of research has been its potential as an anti-inflammatory agent. Studies have shown that 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This property makes it a promising candidate for the development of new anti-inflammatory drugs.
Beyond its anti-inflammatory properties, 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol has also been investigated for its potential as an antioxidant. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This antioxidant activity is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.
The pharmacokinetic properties of 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that the compound has good oral bioavailability and can be effectively distributed to various tissues in the body. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.
In addition to its potential therapeutic applications, 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol has been explored for its use in materials science. Its unique molecular structure makes it a suitable building block for the synthesis of advanced materials with specific properties. For example, researchers have used this compound as a precursor for the synthesis of conductive polymers and other functional materials with applications in electronics and energy storage.
The synthesis of 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol has been optimized through various methods to improve yield and purity. One common approach involves the cyclization of a suitable precursor followed by reduction steps to introduce the hydroxyl group at the 2-position. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.
The safety profile of 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before it can be considered for human use.
In conclusion, 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol (CAS No. 1659-93-4) is a multifaceted compound with promising applications in both pharmaceuticals and materials science. Its unique structural properties and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in various scientific fields.
1659-93-4 (6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)